Cas no 1439-36-7 ((Acetylmethylene)triphenylphosphorane)

(Acetylmethylene)triphenylphosphorane Properties

Names and Identifiers

• 1-(Triphenylphosphoranylidene)propan-2-one
• 1-(Triphenylphosphoranylidene)-2-propanone
• (Acetylmethylene)triphenylphosphorane
• 1-Triphenylphosphoranylidene-2-propanone
• 1-(triphenyl-λ5-phosphanylidene)propan-2-one
• (2-Oxopropylidene)triphenylphosphorane
• Methyl (triphenylphosphoranylidene)methyl ketone
• NSC 407394
• acetylmethylenetriphenylphosphorane
• 1-(Triphenylphosphoranylidene)acetone
• 2-Propanone, 1-(triphenylphosphoranylidene)-
• (Acetonylidenetriphenyl)phosphorane
• (Acetylmethylene)triphenylphosphine
• (Triphenylacetylmethylene)phosphorane
• 2-Propanone, (triphenylphosphoranylidene)-
• Triphenylphosphoranylidene-2-propanone
• Acetylmethylene-triphenylphosphorane
• 2-PROPANONE, TRI
• +Expand

• MDL： MFCD00008774
• InChIKey： KAANTNXREIRLCT-UHFFFAOYSA-N
• Inchi： 1S/C21H19OP/c1-18(22)17-23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-17H,1H3
• SMILES： P(=C([H])C(C([H])([H])[H])=O)(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 750077

Computed Properties

• Exact Mass: 318.11700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 318.117352
• Heavy Atom Count: 23
• Complexity: 383
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.37170
• PSA: 26.88000
• Refractive Index: 1.61
• Boiling Point: 478.5°C at 760 mmHg
• Melting Point: 203-205 °C (lit.)
• Flash Point: 243.2℃
• Solubility: Soluble in chloroform. Slightly soluble in methanol.
• Color/Form: White powder.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.14